N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide

• IUPAC Name: N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide
• InChI: InChI=1S/C16H19FN4O2/c17-13-3-1-11(2-4-13)16-12(7-8-23-16)9-18-15(22)6-5-14-19-10-20-21-14/h1-4,10,12,16H,5-9H2,(H,18,22)(H,19,20,21)/t12-,16-/m0/s1
• InChI Key: NKIDSQIDQKTDQC-LRDDRELGSA-N
• Canonical SMILES: C1COC(C1CNC(=O)CCC2=NC=NN2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1CO[C@H]([C@@H]1CNC(=O)CCC2=NC=NN2)C3=CC=C(C=C3)F
• Molecular Formula: C16H19FN4O2
• Molecular Weight: 318.35 g/mol

Description

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide is a synthetic organic compound that features a complex structure with multiple functional groups, including a fluorophenyl group, an oxolane ring, and a triazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

Starting Materials: The synthesis typically begins with commercially available starting materials such as 4-fluorobenzaldehyde, oxirane, and 1H-1,2,4-triazole.

Step 1 Formation of the Oxolane Ring: The oxolane ring can be formed via a nucleophilic ring-opening reaction of oxirane with 4-fluorobenzaldehyde under basic conditions.

Step 2 Formation of the Triazole Moiety: The triazole ring is introduced through a cyclization reaction involving hydrazine and an appropriate nitrile derivative.

Step 3 Coupling Reactions: The intermediate compounds are then coupled using standard amide bond formation techniques, such as the use of coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

In an industrial setting, the synthesis of N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide would involve optimization of reaction conditions to maximize yield and purity. This includes:

Large-scale reactors: Use of large-scale reactors to handle bulk quantities of reagents.

Continuous flow chemistry: Implementation of continuous flow chemistry to enhance reaction efficiency and safety.

Purification: Advanced purification techniques such as crystallization, chromatography, and recrystallization to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the oxolane ring, leading to the formation of carbonyl-containing derivatives.

Reduction: Reduction reactions can target the triazole ring, potentially converting it to a dihydrotriazole derivative.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Substitution Reagents: Halogens (Cl₂, Br₂), nitrating agents (HNO₃).

Major Products

Oxidation Products: Aldehydes, ketones.

Reduction Products: Dihydrotriazole derivatives.

Substitution Products: Halogenated or nitrated fluorophenyl derivatives.

Scientific Research Applications

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as an antifungal, antibacterial, or antiviral agent due to the presence of the triazole ring, which is known for its bioactivity.

Biological Studies: Used in studies to understand the interaction of triazole-containing compounds with biological targets such as enzymes and receptors.

Pharmaceutical Development: Investigated as a lead compound in the development of new drugs targeting specific diseases.

Mechanism of Action

The mechanism of action of N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide involves its interaction with molecular targets such as enzymes and receptors. The triazole ring can bind to the active site of enzymes, inhibiting their activity. The fluorophenyl group enhances the compound’s binding affinity and specificity, while the oxolane ring provides structural stability.

Comparison with Similar Compounds

Similar Compounds

Fluconazole: Another triazole-containing antifungal agent.

Itraconazole: A triazole derivative used to treat fungal infections.

Voriconazole: A broad-spectrum antifungal agent with a triazole ring.

Uniqueness

N-[[(2R,3S)-2-(4-fluorophenyl)oxolan-3-yl]methyl]-3-(1H-1,2,4-triazol-5-yl)propanamide is unique due to its specific combination of functional groups, which may confer distinct pharmacokinetic and pharmacodynamic properties compared to other triazole derivatives. Its structural features allow for potential modifications to enhance its efficacy and reduce side effects.